N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide

• IUPAC Name: N-[2-[[2-(2-fluorophenoxy)acetyl]amino]-4-thiophen-2-yl-1,3-thiazol-5-yl]benzamide
• InChI: InChI=1S/C22H16FN3O3S2/c23-15-9-4-5-10-16(15)29-13-18(27)24-22-25-19(17-11-6-12-30-17)21(31-22)26-20(28)14-7-2-1-3-8-14/h1-12H,13H2,(H,26,28)(H,24,25,27)
• InChI Key: ARIBUIYEWLQJHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(N=C(S2)NC(=O)COC3=CC=CC=C3F)C4=CC=CS4
• Molecular Formula: C22H16FN3O3S2
• Molecular Weight: 453.5 g/mol

Description

N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known to possess several biochemical and physiological effects that make it a promising candidate for research in drug development, cancer therapy, and other areas.

Mechanism of Action

The exact mechanism of action of N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide has been found to possess several biochemical and physiological effects. It has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling pathways. This compound has also been found to induce the expression of certain genes that are involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective in killing cancer cells in vitro and in vivo. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound to minimize its toxicity.

Future Directions

There are several future directions for research on N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide. One potential area of research is the development of more potent analogs of this compound that can be used in cancer therapy. Another area of research is the investigation of the mechanism of action of this compound and its potential use in the treatment of other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in order to minimize its toxicity.

Synthesis Methods

The synthesis of N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide involves a multi-step process that includes the reaction of 2-fluorophenol with acetic anhydride to form 2-acetyloxyfluorobenzene. This intermediate is then reacted with thioamide and thionyl chloride to produce 2-acetyloxy-5-(2-thienyl)-1,3-thiazole. The final step involves the reaction of this intermediate with 4-aminobenzoyl chloride to form N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide.

Scientific Research Applications

N-[2-{[(2-fluorophenoxy)acetyl]amino}-4-(2-thienyl)-1,3-thiazol-5-yl]benzamide has been extensively studied for its potential applications in drug development. It has been found to possess significant anti-cancer properties and has been tested in preclinical studies for the treatment of various types of cancer, including breast, lung, and prostate cancer. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.